Cas no 588702-62-9 (4-(Trifluoromethyl)pyridine-2-carboxylic acid)

4-(Trifluoromethyl)pyridine-2-carboxylic acid structure
588702-62-9 structure
Product Name:4-(Trifluoromethyl)pyridine-2-carboxylic acid
CAS No:588702-62-9
MF:C7H4F3NO2
MW:191.107372283936
MDL:MFCD07438043
CID:367260
PubChem ID:12025164
Update Time:2025-04-19

4-(Trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)picolinic acid
    • 2-Pyridinecarboxylicacid, 4-(trifluoromethyl)-
    • 4-(Trifluoromethyl)-2-pyridinecarboxylic acid
    • 4-(Trifluoromethyl)-pyridine-2-carboxylic acid
    • 4-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXYLIC ACID
    • 4-trifluoromethyl-pyridine-2-carboxylic acid
    • 4-(Trifluoromethyl)pyridine-2-carboxylicacid
    • 4-Trifluoromethylpicolinic acid
    • PubChem23564
    • BPRWTROIQXSSOC-UHFFFAOYSA-N
    • 4-(Trifluoromethyl)-picolinic acid
    • trifluoromethylpyridinecarboxylicacid
    • BCP01498
    • SY023054
    • AMY3179
    • 4-(trifluoromethyl)picolinic acid;4-(Trifluoromethyl)pyridine-2-carboxylic Acid
    • 4-(trifluoromethyl) pyridine-2-carboxylic acid
    • BDBM50517252
    • F11772
    • MFCD07438043
    • 4-(Trifluoromethyl)pyridine-2-carboxylic acid, 97%
    • AC-24545
    • FT-0649998
    • A15671
    • 4-(Trifluoromethyl)picolinicacid
    • 588702-62-9
    • CHEMBL4457121
    • 2-PYRIDINECARBOXYLIC ACID, 4-(TRIFLUOROMETHYL)-
    • EN300-84904
    • SCHEMBL222146
    • AKOS005072810
    • J-513930
    • CS-W015853
    • DTXSID20476006
    • AB41993
    • FD-0739
    • Z1170449933
    • STL556145
    • BBL102345
    • 4-(Trifluoromethyl)pyridine-2-carboxylic acid
    • MDL： MFCD07438043
    • Inchi： 1S/C7H4F3NO2/c8-7(9,10)4-1-2-11-5(3-4)6(12)13/h1-3H,(H,12,13)
    • InChI Key： BPRWTROIQXSSOC-UHFFFAOYSA-N
    • SMILES： FC(C1C=CN=C(C(=O)O)C=1)(F)F

Computed Properties

  • Exact Mass: 191.01900
  • Monoisotopic Mass: 191.01941286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.484
  • Melting Point: 157-162 °C
  • Boiling Point: 293.6 °C at 760 mmHg
  • Flash Point: 293.6 °C at 760 mmHg
  • Refractive Index: 1.475
  • PSA: 50.19000
  • LogP: 1.79860

4-(Trifluoromethyl)pyridine-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302 + H312 + H332
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R36/37/38

4-(Trifluoromethyl)pyridine-2-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(Trifluoromethyl)pyridine-2-carboxylic acid Pricemore >>

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4-(Trifluoromethyl)pyridine-2-carboxylic acid Production Method

Production Method 1

936841-69-9 936841-69-9
588702-62-9 588702-62-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  2 h, reflux
Reference
Preparation of amide compounds containing fused tricycle moiety as multiple kinase inhibitors
, World Intellectual Property Organization, , ,

4-(Trifluoromethyl)pyridine-2-carboxylic acid Raw materials

4-(Trifluoromethyl)pyridine-2-carboxylic acid Preparation Products

4-(Trifluoromethyl)pyridine-2-carboxylic acid Related Literature

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